Cas no 827028-74-0 (4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester)
![4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester structure](https://www.kuujia.com/scimg/cas/827028-74-0x500.png)
827028-74-0 structure
Product name:4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester
4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester
- methyl 5-(4-phenylmethoxyphenyl)-1,3-oxazole-4-carboxylate
- Methyl 5-(4-(benzyloxy)phenyl)oxazole-4-carboxylate
- DTXSID20729680
- SCHEMBL13150796
- Methyl 5-[4-(benzyloxy)phenyl]-1,3-oxazole-4-carboxylate
- 827028-74-0
-
- Inchi: InChI=1S/C18H15NO4/c1-21-18(20)16-17(23-12-19-16)14-7-9-15(10-8-14)22-11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3
- InChI Key: RHHWHEZTMHSBOO-UHFFFAOYSA-N
- SMILES: COC(=O)C1=C(OC=N1)C2=CC=C(C=C2)OCC3=CC=CC=C3
Computed Properties
- Exact Mass: 309.10010796g/mol
- Monoisotopic Mass: 309.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.6Ų
- XLogP3: 3.7
4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester Related Literature
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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